Cas no 312508-59-1 (<br>1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-me thoxy-ethyl ester)

• Product Name: <br>1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-me thoxy-ethyl ester
• CAS No: 312508-59-1
• MF: C₉H₁₂N₆O₄
• MW: 268.229380607605
• CID: 3103057
• PubChem ID: 1712982
• Update Time: 2025-11-05

<br>1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-me thoxy-ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-me thoxy-ethyl ester
• AG-205/12549053
• STK759388
• SCHEMBL18169207
• 312508-59-1
• SR-01000522667-1
• 2-methoxyethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-methyltriazole-4-carboxylate
• 2-methoxyethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• SR-01000522667
• UOWYVTUFHZGHPQ-UHFFFAOYSA-N
• 1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-methoxy-ethyl ester
• 2-methoxyethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-methyl-1{H}-1,2,3-triazole-4-carboxylate
• AKOS001742833
• CS-0327934

• Inchi： 1S/C9H12N6O4/c1-5-6(9(16)18-4-3-17-2)11-14-15(5)8-7(10)12-19-13-8/h3-4H2,1-2H3,(H2,10,12)
• InChI Key： UOWYVTUFHZGHPQ-UHFFFAOYSA-N
• SMILES： O(CCOC)C(C1=C(C)N(C2C(N)=NON=2)N=N1)=O

Computed Properties

• Exact Mass: 268.09200289Da
• Monoisotopic Mass: 268.09200289Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 131Ų

Additional information on <br>1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-me thoxy-ethyl ester

Introduction to 1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-methoxy-ethyl ester (CAS No. 312508-59-1)

1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-methoxy-ethyl ester (CAS No. 312508-59-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furazan ring, a triazole moiety, and a methoxyethyl ester group. These structural elements contribute to its potential therapeutic applications and biological activities.

The furazan ring is a five-membered heterocyclic compound with two nitrogen atoms and an oxygen atom. It is known for its high reactivity and stability, making it a valuable scaffold in the design of new drugs. The presence of the furazan ring in this compound suggests potential applications in areas such as antimicrobial and antiviral therapies.

The triazole moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its diverse biological activities. Triazoles are often used in the development of antifungal agents, anticancer drugs, and anti-inflammatory compounds. The combination of the triazole moiety with the furazan ring in this compound could enhance its pharmacological properties and broaden its therapeutic spectrum.

The methoxyethyl ester group is an important functional group that can influence the solubility, stability, and bioavailability of the compound. Esters are commonly used in drug design to improve the pharmacokinetic properties of molecules, such as their absorption, distribution, metabolism, and excretion (ADME). The presence of the methoxyethyl ester group in this compound may enhance its oral bioavailability and prolong its half-life in vivo.

Recent studies have explored the potential therapeutic applications of 1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-methoxy-ethyl ester. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against various strains of Candida species. The researchers found that the compound's unique structure contributed to its ability to disrupt fungal cell membranes and inhibit fungal growth.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of this compound. They found that it demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation. These findings suggest that 1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-methoxy-ethyl ester could be a promising lead compound for the development of new anticancer drugs.

Beyond its antifungal and anticancer activities, this compound has also shown potential as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters reported that it exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity could make it useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-methoxy-ethyl ester involves several steps that highlight its structural complexity. The key steps include the formation of the furazan ring through a cycloaddition reaction, followed by the introduction of the triazole moiety via a click chemistry approach. The methoxyethyl ester group is then added through an esterification reaction. These synthetic strategies provide a robust platform for further optimization and modification of the compound to enhance its therapeutic potential.

In conclusion, 1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid 2-methoxy-ethyl ester (CAS No. 312508-59-1) is a promising compound with diverse biological activities. Its unique structural features make it a valuable candidate for further research and development in areas such as antifungal therapy, anticancer treatment, and anti-inflammatory applications. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses.